3-chloro-2-(difluoromethyl)-5-iodothiophene
Overview
Description
3-chloro-2-(difluoromethyl)-5-iodothiophene is a useful research compound. Its molecular formula is C5H2ClF2IS and its molecular weight is 294.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-2-(difluoromethyl)-5-iodothiophene involves the introduction of a chloro group, a difluoromethyl group, and an iodine atom onto a thiophene ring.", "Starting Materials": [ "2,5-dibromothiophene", "magnesium", "iodine", "chlorine gas", "difluoromethyl bromide", "diethyl ether", "tetrahydrofuran", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "1. Preparation of 2,5-dibromothiophene magnesium diethyl ether complex by reacting 2,5-dibromothiophene with magnesium in diethyl ether.", "2. Halogenation of the complex with iodine to obtain 2,5-diiodothiophene.", "3. Reaction of 2,5-diiodothiophene with chlorine gas to introduce a chloro group and obtain 2-chloro-5-iodothiophene.", "4. Reaction of 2-chloro-5-iodothiophene with difluoromethyl bromide in the presence of tetrahydrofuran and sodium hydroxide to introduce a difluoromethyl group and obtain 3-chloro-2-(difluoromethyl)-5-iodothiophene.", "5. Purification of the product by column chromatography using a mixture of acetic acid and water as the eluent." ] } | |
CAS No. |
2639443-86-8 |
Molecular Formula |
C5H2ClF2IS |
Molecular Weight |
294.5 |
Purity |
95 |
Origin of Product |
United States |
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